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Compound of Interest

Compound Name: N,N-Diethylaniline hydrochloride

CAS No.: 5882-45-1

Cat. No.: B1293589

Get Quote

Executive Summary
N,N-Diethylaniline hydrochloride (DEA[1][2]·HCl) represents a stabilized, latent form of the

highly reactive N,N-diethylaniline free base.[1] For researchers in drug development and

organic synthesis, this compound presents a dichotomy: it is a shelf-stable solid that resists

oxidation, yet upon neutralization, it releases a strongly activated aromatic substrate capable of

rapid electrophilic substitution and oxidative metabolism.[1] This guide dissects the "reactivity

switch" controlled by pH, the mechanistic pathways of oxidative dealkylation relevant to drug

metabolism (DMPK), and the safety protocols required to mitigate its methemoglobinemia risks.

Chemical Architecture & Physicochemical Profile[1]
DEA·HCl is the anilinium salt of N,N-diethylaniline.[1] Unlike its free base counterpart—a liquid

prone to oxidation and darkening—the hydrochloride salt offers stoichiometric precision and

enhanced stability.

Table 1: Comparative Physicochemical Data
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Property
N,N-Diethylaniline (Free
Base)

N,N-Diethylaniline
Hydrochloride (Salt)

CAS Number 91-66-7 5809-36-9 (approx.)[1]

Molecular Weight 149.24 g/mol 185.70 g/mol

Physical State
Yellowish oil (oxidizes to

brown)

White to off-white crystalline

solid

Solubility Organic solvents (Ether, EtOH) Water, Ethanol, Methanol

pKa (Conjugate Acid) ~6.57 N/A (Already protonated)

Electronic Nature Electron-Rich (Ring Activator)
Electron-Poor (Ring

Deactivator)

Key Insight: The pKa of 6.57 is the critical operational parameter. At physiological pH (7.4), a

significant fraction exists as the free base, facilitating membrane permeability and metabolic

interaction. In acidic synthetic media (pH < 4), the nitrogen lone pair is sequestered, shutting

down resonance donation to the ring.

The Reactivity "Switch": Protonation & Regioselectivity
The most common experimental failure with DEA·HCl involves neglecting the protonation state.

The nitrogen atom controls the reactivity of the aromatic ring through two competing effects:

Resonance Donation (activating) and Inductive Withdrawal (deactivating).

Free Base (pH > 7): The nitrogen lone pair donates electron density into the

-system. This activates the ortho and para positions, making the ring roughly

times more reactive than benzene toward electrophiles.

Hydrochloride Salt (pH < 4): The lone pair forms a bond with a proton (

). The nitrogen becomes positively charged (

), rendering it incapable of resonance donation. The positive charge inductively withdraws
density, deactivating the ring and directing incoming electrophiles to the meta position
(though reaction rates are drastically slower).
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Visualization: The pH-Dependent Reactivity Switch
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Figure 1: The "Reactivity Switch." Transitioning between the salt and free base inverts the

electronic character of the aromatic ring from deactivated (meta-directing) to activated

(ortho/para-directing).

Oxidative Metabolism & N-Dealkylation (DMPK Context)
For drug development professionals, the N-ethyl group on DEA is a metabolic "handle."[1]

Cytochrome P450 enzymes (specifically CYP2E1 and CYP3A4) readily attack this position.

Understanding this mechanism is vital when DEA moieties appear in pharmacophores, as it

predicts metabolite toxicity and clearance.[1]

The mechanism proceeds via a Single Electron Transfer (SET) followed by hydrogen

abstraction, leading to an unstable carbinolamine that collapses to release acetaldehyde.

Visualization: Oxidative N-Dealkylation Pathway[1]
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Figure 2: Metabolic degradation of DEA.[1] The formation of the radical cation is the rate-

limiting step, ultimately cleaving the ethyl group and releasing acetaldehyde.

Experimental Protocols
Protocol A: In-Situ Liberation for Diazo Coupling
Use Case: Synthesizing azo dyes where the free base is required for coupling, but the starting

material is the stable HCl salt.

Reagents:
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DEA[1]·HCl (10 mmol, 1.86 g)[1]

Sodium Acetate (Buffered base) or NaOH (Strong base)

Diazonium Salt solution (prepared separately)

Methodology:

Dissolution: Dissolve 1.86 g of DEA·HCl in 20 mL of water. The pH will be approx. 3–4.

The Switch:

Option 1 (Buffered): Add Sodium Acetate (anhydrous, 1.5 eq) until pH reaches 5–6. This

generates the free base in equilibrium while maintaining conditions suitable for diazonium

stability.

Option 2 (Biphasic): Add 10 mL Dichloromethane (DCM) and 10 mL 1M NaOH. Shake

vigorously. The free base will partition into the DCM layer. Separate and use the organic

layer for anhydrous reactions.

Coupling: Add the diazonium salt solution dropwise at 0–5°C.

Observation: An immediate color change (usually intense red/orange) indicates successful

coupling at the para position.

Validation: If the solution remains colorless or turns tarry without distinct dye formation, the

pH was likely too low (ring deactivated).

Protocol B: Quantitative Analysis via Titration
Use Case: Verifying the purity of a DEA·HCl bulk lot.

Dissolve 200 mg of DEA·HCl in 50 mL of glacial acetic acid.

Add 5 mL of mercuric acetate solution (to sequester the chloride ion).

Titrate with 0.1 N Perchloric acid in acetic acid using Crystal Violet indicator.

Endpoint: Color change from violet to blue-green.
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Safety & Toxicology: The Methemoglobinemia Risk
DEA·HCl is not merely a skin irritant; it is a systemic blood toxin.[1] Upon absorption

(skin/inhalation), it is metabolized to phenylhydroxylamine derivatives.[1][3][4]

Mechanism: These metabolites oxidize Hemoglobin-Fe(II) to Methemoglobin-Fe(III).[1]

Consequence: Fe(III) cannot bind oxygen.[3][4] Furthermore, it increases the oxygen affinity

of remaining Fe(II) sites (left shift of the dissociation curve), causing severe tissue hypoxia.

Symptoms: Cyanosis (blue lips/fingernails) at >15% MetHb; confusion and lethargy at >30%.

[1]

Critical Safety Rule: Never work with DEA·HCl outside a fume hood. Double-glove (Nitrile) is

mandatory.[1] In case of exposure, Methylene Blue is the specific antidote (reduces Fe(III) back

to Fe(II)).

References
Chemical Identity & Properties: National Center for Biotechnology Information (2025).

PubChem Compound Summary for CID 7061, N,N-Diethylaniline. Retrieved from [Link]

Metabolic Pathway (N-Dealkylation): Guengerich, F. P. (2001).[1] Common and Uncommon

Cytochrome P450 Reactions Related to Metabolism and Chemical Toxicity. Chemical

Research in Toxicology. Retrieved from [Link]

Electrophilic Aromatic Substitution Mechanism: Master Organic Chemistry (2017). Activators

and Deactivators in Electrophilic Aromatic Substitution. Retrieved from [Link]

Toxicology (Methemoglobinemia): Agency for Toxic Substances and Disease Registry

(ATSDR). Medical Management Guidelines for Aniline. Retrieved from [Link]

Synthesis Protocols: Vogel, A. I.[1] Vogel's Textbook of Practical Organic Chemistry, 5th

Edition.[1] (Standard reference for diazo coupling and amine handling).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/n-n-diethylaniline-dic1150.html
https://wap.guidechem.com/encyclopedia/n-n-diethylaniline-dic1150.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3916109/
https://www.researchgate.net/publication/16467463_Chemically_induced_methemoglobinemia_from_aniline_poisoning
https://wap.guidechem.com/encyclopedia/n-n-diethylaniline-dic1150.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3916109/
https://www.researchgate.net/publication/16467463_Chemically_induced_methemoglobinemia_from_aniline_poisoning
https://wap.guidechem.com/encyclopedia/n-n-diethylaniline-dic1150.html
https://wap.guidechem.com/encyclopedia/n-n-diethylaniline-dic1150.html
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylaniline
https://wap.guidechem.com/encyclopedia/n-n-diethylaniline-dic1150.html
https://pubs.acs.org/doi/10.1021/tx0002583
https://www.masterorganicchemistry.com/2017/09/26/activating-and-deactivating-groups/
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://wap.guidechem.com/encyclopedia/n-n-diethylaniline-dic1150.html
https://wap.guidechem.com/encyclopedia/n-n-diethylaniline-dic1150.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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